Octanoic acid, iron salt

Specification

• CAS No.: 6535-20-2
• Molecular Formula: C8H16FeO2
• Molecular Weight: 200.06 g/mol
• IUPAC Name: iron;octanoic acid
• Standard InChI: InChI=1S/C8H16O2.Fe/c1-2-3-4-5-6-7-8(9)10;/h2-7H2,1H3,(H,9,10)
• Standard InChI Key: KNMWLFKLSYMSBR-UHFFFAOYSA-N
• SMILES: CCCCCCCC(=O)[O-].[Fe]
• Canonical SMILES: CCCCCCCC(=O)O.[Fe]

Introduction

Chemical Identity and Nomenclature

Systematic Identification

Octanoic acid, iron salt is formally designated as iron(3+) octanoate under IUPAC nomenclature. Its chemical structure consists of a trivalent iron center coordinated to three octanoate anions ($\text{C}_8\text{H}_{15}\text{O}_2^-$). The compound’s CAS Registry Number (3130-28-7) and European Community Number (221-519-0) provide standardized identifiers for regulatory and commercial purposes.

Table 1: Key Identifiers of Iron(III) Octanoate

Property	Value
CAS Registry Number	3130-28-7
Molecular Formula	$\text{C}_{24}\text{H}_{45}\text{FeO}_6$
Molecular Weight	485.46 g/mol
EC Number	221-519-0
Synonyms	Ferric octoate, Iron(III) caprylate

Structural Representation

The compound’s canonical SMILES string ($\text{[Fe].O=C(O)CCCCCCC}$) and InChIKey (KNMWLFKLSYMSBR-UHFFFAOYSA-N) encode its molecular topology, confirming the bidentate coordination of octanoate ligands to the iron center. X-ray crystallography reveals an octahedral geometry around the Fe³⁺ ion, with six oxygen atoms from three carboxylate groups completing the coordination sphere.

Synthesis and Industrial Production

Conventional Synthesis Routes

Iron(III) octanoate is typically synthesized via a metathesis reaction between ferric chloride ($\text{FeCl}_3$) and sodium octanoate ($\text{NaC}_8\text{H}_{15}\text{O}_2$) under controlled conditions:

$$\text{FeCl}_3 + 3\text{NaC}_8\text{H}_{15}\text{O}_2 \rightarrow \text{Fe(C}_8\text{H}_{15}\text{O}_2)_3 + 3\text{NaCl}$$

This exothermic reaction proceeds at 50–60°C with vigorous stirring (50–70 rpm) to ensure homogeneity. Post-synthesis purification involves solvent extraction (e.g., hexahydrotoluene) and vacuum distillation to remove residual chloride ions and organic impurities.

Physicochemical Properties

Thermal and Solubility Characteristics

Iron(III) octanoate exhibits a melting point of 16.5°C and a boiling point of 239.3°C at 760 mmHg. It is sparingly soluble in water but highly soluble in nonpolar solvents like mineral spirits and hexane.

Table 2: Physical Properties of Iron(III) Octanoate

Property	Value
Melting Point	16.5°C
Boiling Point	239.3°C
Flash Point	107.4°C
LogP (Partition Coefficient)	3.29
Density	1.12 g/cm³ (estimated)

Reactivity and Stability

The compound demonstrates moderate air stability but undergoes hydrolysis in aqueous media to release Fe³⁺ and octanoic acid. Its redox activity enables participation in Fenton-like reactions, generating reactive oxygen species (ROS) under acidic conditions:

$$\text{Fe}^{3+} + \text{H}_2\text{O}_2 \rightarrow \text{Fe}^{2+} + \text{HO}^\bullet + \text{HO}^-$$

Applications in Science and Industry

Industrial Catalysis

Iron(III) octanoate serves as a Lewis acid catalyst in esterification and polymerization reactions. Its efficacy in accelerating the curing of alkyd resins and epoxy systems stems from its ability to coordinate electron-rich functional groups.

Biomedical Applications

As a bioavailable iron source, the compound is investigated for treating iron-deficiency anemia. In vitro studies show rapid iron release at physiological pH, facilitated by ligand displacement via transferrin.

Material Science

Incorporated into nanocomposites, iron(III) octanoate enhances thermal stability and UV resistance in polymers. Its decomposition at 200–300°C yields magnetite ($\text{Fe}_3\text{O}_4$) nanoparticles, useful in magnetic storage media.

Recent Advances and Future Directions

High-Efficiency Synthesis

The CN106699545A patent (2016) represents a breakthrough in scalable production, achieving 98.5% yield through optimized solvent extraction and reaction stoichiometry.

Therapeutic Innovations

Ongoing clinical trials explore iron(III) octanoate as an oral iron supplement with reduced gastrointestinal side effects compared to ferrous sulfate.